N-benzyl-3-methoxypropan-1-amine

• IUPAC Name: N-benzyl-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H17NO/c1-13-9-5-8-12-10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3
• InChI Key: KMHCMZJAEZLRSB-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC=CC=C1
• Molecular Formula: C11H17NO
• DSSTOX Substance ID: DTXSID80408348
• Molecular Weight: 179.26 g/mol
• CAS No.: 32857-21-9

Description

N-benzyl-3-methoxypropan-1-amine is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

N-benzyl-3-methoxypropan-1-amine is involved in various synthetic processes. For instance, D’hooghe et al. (2006) discuss its synthesis as part of a new approach towards 2-amino-1-aryloxy-3-methoxypropanes. These compounds are obtained through the regioselective ring opening of 2-(aryloxymethyl)aziridines, followed by treatment with sodium methoxide, resulting in 2-amino-1-aryloxy-3-methoxypropanes as major compounds (D’hooghe et al., 2006).

Catalytic Amination

V. A. Bassili and A. Baiker (1990) explored the catalytic amination of 1-methoxy-2-propanol over silica-supported nickel, producing 2-amino-1-methoxypropane, a related compound. This study highlights the potential of nickel catalysts in facilitating the amination of alcohols (Bassili & Baiker, 1990).

Antimicrobial Activity

A study by Ahmed G Eissa et al. (2016) on benzimidazole-N-benzylpropan-1-amines demonstrates their antimicrobial activity against Clostridium difficile. This highlights the potential therapeutic applications of this compound derivatives in treating bacterial infections (Eissa et al., 2016).

Photocleavage Studies

Pengfei Wang et al. (2016) investigated the photochemical cleavage of the benzylic C-N bond in 3-(diethylamino)benzyl group to release amines. This study provides insight into the potential use of this compound in photochemical applications (Wang, Devalankar, & Lu, 2016).

Organic Synthesis and Medicinal Chemistry

In the field of organic synthesis and medicinal chemistry, various studies explore the synthetic utility and applications of this compound. For instance, the work by L. Nnamonu et al. (2013) on the synthesis of N-benzyl-3-anilinopropanamides and their cyclization to 4-hydroxy-4-N-benzylamino-1,2,3,4-tetrahydroquinoline showcases its role in synthesizing complex organic compounds (Nnamonu, Agwada, & Nwadinigwe, 2013).

Safety and Hazards

When handling N-benzyl-3-methoxypropan-1-amine, it’s recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.